N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide
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Overview
Description
“N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide” is a chemical compound that holds immense potential for scientific research. It has been evaluated for its antileishmanial and antimalarial activities .
Synthesis Analysis
The synthesis of similar compounds involves an iodine-mediated electrophilic cyclization of intermediate 4-(azidomethyl)-1-phenyl-3-(phenylethynyl)-1H-pyrazoles to 7-iodo-2,6-diphenyl-2H-pyrazolo[4,3-c]pyridines followed by Suzuki cross-couplings with various boronic acids and alkylation reactions .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds include iodine-mediated electrophilic cyclization, Suzuki cross-couplings with various boronic acids, and alkylation reactions .Scientific Research Applications
Antiviral Activity and Synthesis of Adamantane Derivatives
Research has synthesized various adamantane derivatives, including pyrazoles and 1,2,4-triazoles, among others, showing significant antiviral activity against smallpox vaccine virus. Specifically, ethyl-3-(1-adamantyl)-5-(4-methylphenyl)-1H-pyrazole-4-carboxylate and 1,4-bis(1-adamantyl)-1,4-butanediol exhibited high anti-smallpox activity, highlighting the potential of adamantane derivatives in antiviral applications (Moiseev et al., 2012).
Material Science and Polymer Applications
Polyamides and Polyimides with Adamantane Moieties
A series of new polyamides have been synthesized featuring adamantane and diamantyl moieties within the main chain. These polyamides demonstrated high thermal stability, with glass transition temperatures ranging from 219°C to 295°C and decomposition temperatures between 388°C to 435°C in air. This indicates the significant role of adamantane structures in enhancing the thermal properties of polymeric materials (Chern et al., 1998).
Adamantane-Modified Polybenzoxazine
Novel adamantane-modified benzoxazines have been synthesized, incorporating adamantane as a pendant group into the polybenzoxazine backbone. This modification significantly enhanced the thermal properties of the resulting polymers, including their glass-transition and decomposition temperatures, showcasing the utility of adamantane in developing high-performance materials (Su et al., 2004).
Antimicrobial and Hypoglycemic Activities
Broad-Spectrum Antibacterial Candidates
Two novel N′-heteroarylidene-1-carbohydrazide derivatives have been synthesized, displaying potent broad-spectrum antibacterial activity with minimal inhibitory concentration (MIC) values around 0.5–2.0 μg/mL. These findings suggest the potential of adamantane derivatives in developing new antibacterial agents (Al-Wahaibi et al., 2020).
Adamantane-Isothiourea Derivatives with Hypoglycemic Activity
A series of adamantane-isothiourea hybrids demonstrated potent dose-independent reduction of serum glucose levels in streptozotocin-induced diabetic rats, comparable to the hypoglycemic drug gliclazide. This indicates their potential as novel therapeutic agents for diabetes management (Al-Wahaibi et al., 2017).
Mechanism of Action
Properties
IUPAC Name |
N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3OS/c1-14-3-2-4-18(5-14)26-21(19-12-28-13-20(19)25-26)24-22(27)23-9-15-6-16(10-23)8-17(7-15)11-23/h2-5,15-17H,6-13H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKSLSACHDAZLNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C45CC6CC(C4)CC(C6)C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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